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Compound of Interest

Compound Name: Laninamivir octanoate hydrate

Cat. No.: B608452

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of
Laninamivir octanoate hydrate, a long-acting neuraminidase inhibitor, against influenza virus
neuraminidase. It delves into its molecular interactions, quantitative inhibitory data, and the
experimental methodologies used to elucidate its function.

Introduction: A Long-Acting Antiviral

Laninamivir octanoate hydrate (CS-8958) is a potent, long-acting antiviral agent used for the
treatment and prophylaxis of influenza A and B infections.[1][2] It is administered as a prodrug
via inhalation, offering the clinical advantage of a single-dose regimen.[2][3][4] Its sustained
efficacy is attributed to its unique pharmacokinetic and pharmacodynamic properties, primarily
its prolonged retention in the respiratory tract and its potent, stable binding to the viral
neuraminidase enzyme.[2][5]

Mechanism of Action: From Prodrug to Potent
Inhibitor

The antiviral activity of Laninamivir octanoate hydrate is a multi-step process that begins with
its delivery to the respiratory tract and culminates in the competitive inhibition of the influenza
neuraminidase enzyme.
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Prodrug Activation in the Respiratory Tract

Laninamivir octanoate is an octanoyl ester prodrug of its active form, Laninamivir (R-125489).
[5][6] Following inhalation, the prodrug is deposited in the lungs and respiratory tract where it is
hydrolyzed by endogenous esterases into the active metabolite, Laninamivir.[1][5][7]
Specifically, S-formylglutathione hydrolase (esterase D) and acyl-protein thioesterase 1 have
been identified as key enzymes responsible for this bioactivation in human pulmonary tissue.[1]
[7][8] This conversion is crucial for its antiviral activity, as the prodrug itself has significantly
weaker inhibitory effects on neuraminidase compared to its active form.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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